3-Bromopiperidin-2-one

• IUPAC Name: 3-bromopiperidin-2-one
• InChI: InChI=1S/C5H8BrNO/c6-4-2-1-3-7-5(4)8/h4H,1-3H2,(H,7,8)
• InChI Key: CJFHQJDFNSXAOC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)NC1)Br
• Molecular Formula: C5H8BrNO
• DSSTOX Substance ID: DTXSID80955983
• Molecular Weight: 178.03 g/mol
• CAS No.: 34433-86-8

Description

3-Bromopiperidin-2-one: is an organic compound with the molecular formula C5H8BrNO It is a derivative of piperidinone, where a bromine atom is substituted at the third position of the piperidine ring

Scientific Research Applications

3-Bromopiperidin-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a building block for the development of pharmaceutical compounds.

Industry: Utilized in the production of fine chemicals and as a precursor in the synthesis of agrochemicals.

Safety and Hazards

3-Bromopiperidin-2-one is classified as having acute toxicity (Category 4, Oral), skin irritation (Category 2), and specific target organ toxicity (single exposure, Category 3). It is harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of research on 3-Bromopiperidin-2-one could involve the development of stereoselective synthesis of multi-substituted 2-piperidinones. This could lead to the creation of new pharmaceuticals and natural products.

Mechanism of Action

Target of Action

This compound is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction . .

Mode of Action

As a derivative of piperidine, it may share some of the interactions that piperidine and its derivatives have with their targets . .

Biochemical Pathways

Piperidine and its derivatives are known to play significant roles in more than twenty classes of pharmaceuticals , suggesting that 3-Bromopiperidin-2-one could potentially affect a wide range of biochemical pathways.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For this compound, it is recommended to be stored in an inert atmosphere at 2-8°C .

Biochemical Analysis

Biochemical Properties

3-Bromopiperidin-2-one plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. The compound is known to inhibit certain enzymes, which can affect metabolic pathways and cellular processes. For example, this compound has been shown to interact with enzymes involved in the glycolytic pathway, leading to alterations in energy metabolism . Additionally, it can bind to specific proteins, affecting their function and stability .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to affect the expression of genes involved in cell cycle regulation and apoptosis . It also impacts cellular metabolism by altering the activity of key metabolic enzymes, leading to changes in the levels of metabolites .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For example, this compound inhibits the activity of certain dehydrogenases, affecting the redox balance within cells . Additionally, it can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions but can degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound has been associated with alterations in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while higher doses can lead to significant biochemical and physiological changes. For example, high doses of this compound have been associated with toxic effects, including liver and kidney damage . Threshold effects have also been observed, where a certain dosage is required to elicit a measurable response .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in glycolysis, the tricarboxylic acid cycle, and oxidative phosphorylation . The compound can affect metabolic flux and alter the levels of key metabolites, leading to changes in cellular energy production and redox balance .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical effects. The compound can be transported across cell membranes by specific transporters and binding proteins . Once inside the cell, this compound can localize to various cellular compartments, affecting its accumulation and activity .

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, this compound has been observed to localize to the mitochondria, where it can affect mitochondrial function and energy production .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromopiperidin-2-one typically involves the bromination of piperidin-2-one. One common method is the reaction of piperidin-2-one with bromine in the presence of a suitable solvent such as acetic acid. The reaction is carried out at a controlled temperature to ensure selective bromination at the third position.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and bromine concentration. Continuous flow reactors may be employed to enhance the efficiency and yield of the process.

Chemical Reactions Analysis

Types of Reactions: 3-Bromopiperidin-2-one undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, leading to the formation of substituted piperidinones.

Reduction Reactions: The carbonyl group in this compound can be reduced to form the corresponding alcohol.

Oxidation Reactions: The compound can be oxidized to form more complex structures, depending on the oxidizing agent used.

Common Reagents and Conditions:

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Major Products:

Substitution: Substituted piperidinones.

Reduction: Piperidin-2-ol derivatives.

Oxidation: Piperidinone derivatives with additional functional groups.

Comparison with Similar Compounds

Piperidin-2-one: Lacks the bromine substitution, making it less reactive in certain substitution reactions.

3-Chloropiperidin-2-one: Similar structure but with a chlorine atom instead of bromine, which can lead to different reactivity and biological activity.

3-Fluoropiperidin-2-one: Contains a fluorine atom, which can significantly alter its chemical properties and interactions.

Uniqueness: 3-Bromopiperidin-2-one is unique due to the presence of the bromine atom, which enhances its reactivity in substitution reactions and may impart distinct biological activities compared to its halogenated analogs.